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Compound of Interest

Compound Name: UNC0379 TFA

Cat. No.: B611571 Get Quote

This guide provides researchers, scientists, and drug development professionals with

comprehensive instructions and troubleshooting advice for preparing and handling UNC0379
TFA stock solutions. Following these protocols is crucial for ensuring experimental

reproducibility and accuracy.

Physicochemical Properties and Solubility
UNC0379 is a selective, substrate-competitive inhibitor of the lysine methyltransferase SETD8

(KMT5A).[1][2][3] It is commonly supplied as a trifluoroacetate (TFA) salt, which results from

the purification process.[4][5] The compound typically appears as an off-white to yellow solid

powder.[1]

Understanding the solubility of UNC0379 TFA is the first step toward successful stock solution

preparation. All quantitative data is summarized in the table below.
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Property Value Notes

Molecular Weight 527.58 g/mol

As the trifluoroacetate salt.[3]

[6] Use this value for molarity

calculations.

Appearance
Off-white to yellow solid

powder
[1]

Solubility in DMSO ~83 mg/mL ( ~200 mM)

Anhydrous DMSO is highly

recommended as moisture can

reduce solubility.[7]

Solubility in Ethanol ~30 mg/mL

Solubility in Water Insoluble [7]

Experimental Protocol: Preparing a 10 mM Stock
Solution in DMSO
This protocol details the steps to prepare a 10 mM stock solution of UNC0379 TFA, a common

starting concentration for many experiments.

Materials:

UNC0379 TFA solid powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Sterile pipette and tips

Vortex mixer and/or sonicator

Procedure:
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Pre-Preparation:

Before opening, allow the vial of lyophilized UNC0379 TFA to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of atmospheric

moisture, which can affect compound stability and solubility.[8]

Briefly centrifuge the vial at low speed (e.g., 1,000 x g for 1-2 minutes) to ensure all the

powder is collected at the bottom.[8]

Calculation:

To prepare a 10 mM stock solution, you will need to dissolve 5.28 mg of UNC0379 TFA in

1 mL of DMSO.

Calculation:Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight

(g/mol) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 527.58 g/mol * 1000 mg/g = 5.276 mg

Weighing and Dissolving:

Carefully weigh out the calculated amount of UNC0379 TFA powder.

Add the appropriate volume of anhydrous DMSO to the powder.

Cap the vial tightly and vortex thoroughly. If the compound does not fully dissolve, brief

sonication in a water bath can be used to aid dissolution.[9]

Aliquoting and Storage:

Once fully dissolved, dispense the stock solution into single-use, sterile aliquots in

cryovials.[1][2] This is critical to avoid repeated freeze-thaw cycles, which can degrade the

compound.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[7]
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Workflow for Preparing UNC0379 TFA Stock Solution
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Caption: Workflow for Preparing UNC0379 TFA Stock Solution.
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Troubleshooting Guide
Question Possible Cause & Solution

Why won't my UNC0379 TFA dissolve in

DMSO?

1. Insufficient Mixing: Ensure you have vortexed

the solution thoroughly. Gentle warming or brief

sonication can also help.[9] 2. Moisture in

DMSO: The presence of water can significantly

decrease solubility. Use fresh, anhydrous grade

DMSO.[7] 3. Incorrect Solvent: UNC0379 TFA is

insoluble in water. Ensure you are using the

correct solvent (DMSO is recommended).[7] 4.

Reached Solubility Limit: While unlikely at

standard stock concentrations (e.g., 10-20 mM),

you may have exceeded the compound's

solubility limit. Try preparing a more dilute stock

solution.

A precipitate formed when I added my DMSO

stock to my aqueous cell culture media. What

should I do?

This is a common occurrence known as

"crashing out." UNC0379 TFA is poorly soluble

in aqueous solutions. Solution: Ensure the final

concentration of DMSO in your media is low

(typically <0.5%) and that the final concentration

of UNC0379 TFA is within the working range for

your assay (e.g., 1-10 µM).[1] Mix quickly and

thoroughly when diluting the stock into the final

buffer.

My experimental results are inconsistent

between batches. What could be the cause?

1. Improper Storage: Storing the stock solution

at the wrong temperature or for longer than the

recommended time can lead to degradation. 2.

Repeated Freeze-Thaw Cycles: This is a

primary cause of compound degradation.

Always prepare single-use aliquots to maintain

compound integrity.[1][2] 3. Inaccurate Initial

Weighing: Ensure your analytical balance is

properly calibrated to prepare an accurate stock

concentration.
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Frequently Asked Questions (FAQs)
Q: What is the recommended solvent for preparing UNC0379 TFA stock solutions? A: The

recommended solvent is anhydrous Dimethyl Sulfoxide (DMSO). UNC0379 TFA is highly

soluble in DMSO, allowing for the preparation of concentrated stock solutions (e.g., 10-20 mM).

[1][7]

Q: How should I store the prepared stock solution? A: For long-term storage (up to one year),

store single-use aliquots at -80°C.[7] For short-term storage (up to one month), -20°C is

acceptable.[2][7] Always avoid repeated freeze-thaw cycles.

Q: What is the difference between UNC0379 and UNC0379 TFA? A: UNC0379 refers to the

free base form of the molecule, while UNC0379 TFA is the trifluoroacetate salt. The TFA salt is

common due to its use as a counterion during HPLC purification.[5] The key difference for

researchers is the molecular weight; you must use the molecular weight of the salt form

(527.58 g/mol ) for accurate molar calculations.[6]

Q: Can the trifluoroacetate (TFA) counterion affect my experiments? A: Yes, in some sensitive

biological assays, TFA can have off-target effects.[8] It is a strong acid and can alter the pH of

unbuffered solutions.[10] For most cell culture applications where the stock is highly diluted,

this is not an issue. However, for sensitive in vitro or in vivo models, researchers should be

aware of this potential variable.

Q: How do I prepare a working solution for my cell-based assay? A: To prepare a working

solution, perform a serial dilution of your DMSO stock solution directly into your complete cell

culture medium. For example, to achieve a final concentration of 10 µM from a 10 mM stock,

you would perform a 1:1000 dilution. It is best practice to add the small volume of DMSO stock

to the larger volume of media while mixing to facilitate rapid dispersion and prevent

precipitation.

Mechanism of Action
UNC0379 functions by inhibiting the lysine methyltransferase SETD8. It acts as a substrate-

competitive inhibitor, meaning it binds to the same site on SETD8 as the histone H4 peptide

substrate, preventing the enzyme from catalyzing the transfer of a methyl group from the

cofactor S-adenosylmethionine (SAM) to histone H4 at lysine 20 (H4K20).[1][4]
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Mechanism of Action of UNC0379
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Caption: Mechanism of Action of UNC0379 on SETD8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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